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Compound of Interest

Compound Name: Jbir-15

Cat. No.: B15550148 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and protocol for the purification of Jbir-15,

an aspochracin derivative with antifungal properties, using liquid chromatography methods.

Jbir-15 is a secondary metabolite produced by the fungus Aspergillus sclerotiorum.[1][2][3]

Introduction to Jbir-15
Jbir-15 is a bioactive fungal metabolite that has demonstrated notable antifungal activity.[1] As

a member of the aspochracin family, its purification from complex fungal fermentation broths is

a critical step for further pharmacological studies, including mechanism of action, efficacy, and

safety profiling. The following protocols outline a systematic approach for the isolation and

purification of Jbir-15 utilizing modern liquid chromatography techniques.

Physicochemical Properties of Jbir-15
A summary of the key physicochemical properties of Jbir-15 is presented in Table 1. This

information is essential for the development of an effective purification strategy, including

solvent selection and chromatographic conditions.

Table 1: Physicochemical Properties of Jbir-15

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b15550148?utm_src=pdf-interest
https://www.benchchem.com/product/b15550148?utm_src=pdf-body
https://www.benchchem.com/product/b15550148?utm_src=pdf-body
https://bio-fermen.bocsci.com/product/jbir-15-cas-1198588-57-6-291323.html
https://www.medchemexpress.com/jbir-15.html
https://pubmed.ncbi.nlm.nih.gov/19661713/
https://www.benchchem.com/product/b15550148?utm_src=pdf-body
https://www.benchchem.com/product/b15550148?utm_src=pdf-body
https://bio-fermen.bocsci.com/product/jbir-15-cas-1198588-57-6-291323.html
https://www.benchchem.com/product/b15550148?utm_src=pdf-body
https://www.benchchem.com/product/b15550148?utm_src=pdf-body
https://www.benchchem.com/product/b15550148?utm_src=pdf-body
https://www.benchchem.com/product/b15550148?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15550148?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Molecular Formula C₂₂H₃₄N₄O₄ [1]

Molecular Weight 418.53 g/mol [1]

Class Aspochracin Derivative [1][2][3]

Producing Organism Aspergillus sclerotiorum [1][2][3]

Bioactivity Antifungal [1]

Solubility Soluble in DMSO [1]

Jbir-15 Purification Workflow
The overall workflow for the purification of Jbir-15 from a fungal culture involves several key

stages, from initial extraction to final polishing using high-performance liquid chromatography

(HPLC). A diagrammatic representation of this workflow is provided below.

Step 1: Extraction Step 2: Initial Cleanup Step 3: Fractionation Step 4: Final Polishing

Fungal Fermentation Broth
(Aspergillus sclerotiorum)

Solvent Extraction
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(e.g., C18 Cartridge) Partially Purified Extract Preparative Reversed-Phase HPLC
(C18 Column) Jbir-15 Containing Fractions Analytical/Semi-Preparative HPLC

(for high purity) Pure Jbir-15 (>95%)

Choice of Purification Techniques

Jbir-15 Physicochemical Properties
- Moderate Polarity
- UV Absorbance
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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